Cas no 135498-43-0 (4H-3,1-Benzoxazin-4-one,2-ethoxy-6-methyl-(9CI))

4H-3,1-Benzoxazin-4-one,2-ethoxy-6-methyl-(9CI) structure
135498-43-0 structure
Product Name:4H-3,1-Benzoxazin-4-one,2-ethoxy-6-methyl-(9CI)
CAS No:135498-43-0
MF:C11H11NO3
MW:205.209943056107
CID:1021072
PubChem ID:2732989
Update Time:2025-04-20

4H-3,1-Benzoxazin-4-one,2-ethoxy-6-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 4H-3,1-Benzoxazin-4-one,2-ethoxy-6-methyl-(9CI)
    • 2-ethoxy-6-methyl-3,1-benzoxazin-4-one
    • CR87D9W8CK
    • CCG-43364
    • SCHEMBL2076877
    • 4H-3,1-Benzoxazin-4-one, 2-ethoxy-6-methyl
    • Cetilistat Impurity 3
    • IDI1_017269
    • 2-ethoxy-6-methyl-4H-benzo[d][1,3]oxazin-4-one
    • 4h-3,1-benzoxazin-4-one,2-ethoxy-6-methyl-
    • 135498-43-0
    • HMS1447L08
    • DB-283609
    • 4H-3,1-Benzoxazin-4-one, 2-ethoxy-6-methyl-
    • Maybridge3_005882
    • SR-01000633292-1
    • 2-ethoxy-6-methyl-4H-3,1-benzoxazin-4-one
    • Inchi: 1S/C11H11NO3/c1-3-14-11-12-9-5-4-7(2)6-8(9)10(13)15-11/h4-6H,3H2,1-2H3
    • InChI Key: ZKWXJEXMJCTFIZ-UHFFFAOYSA-N
    • SMILES: O1C(=NC2C=CC(C)=CC=2C1=O)OCC

Computed Properties

  • Exact Mass: 205.07393
  • Monoisotopic Mass: 205.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 47.9Ų

Experimental Properties

  • PSA: 47.89
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